Cas no 1021226-38-9 (2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-phenylethyl)acetamide
• CAS No: 1021226-38-9
• MF: C₂₈H₂₆N₄O₃
• MW: 466.531046390533
• CID: 5381304
• Update Time: 2025-05-30

2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-3-[(4-methoxyphenyl)methyl]-4-oxo-N-(2-phenylethyl)-5H-pyrimido[5,4-b]indole-5-acetamide
• 2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C28H26N4O3/c1-35-22-13-11-21(12-14-22)17-31-19-30-26-23-9-5-6-10-24(23)32(27(26)28(31)34)18-25(33)29-16-15-20-7-3-2-4-8-20/h2-14,19H,15-18H2,1H3,(H,29,33)
• InChI Key： ATHVUAIQLGSOGQ-UHFFFAOYSA-N
• SMILES： N1(CC(NCCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=C(OC)C=C3)C(=O)C1=2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.04±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-phenylethyl)acetamide

Introduction to Compound with CAS No. 1021226-38-9 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1021226-38-9 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-phenylethyl)acetamide, represents a unique blend of structural complexity and biological potential. Its molecular architecture incorporates several key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and therapeutic development.

The structural framework of this compound is characterized by a pyrimido[5,4-b]indole core, which is a heterocyclic system that has been extensively studied for its biological activities. Pyrimido[5,4-b]indoles are known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4-methoxyphenyl moiety in the molecule enhances its binding affinity to biological targets, making it an attractive scaffold for medicinal chemistry interventions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The compound with CAS No. 1021226-38-9 has emerged as a focal point in this research due to its unique structural features and potential biological activities. Studies have shown that this molecule can interact with various cellular pathways, suggesting its utility in modulating disease-related processes.

One of the most compelling aspects of this compound is its ability to inhibit the activity of specific enzymes that are involved in cancer progression. For instance, preliminary studies have indicated that it may interfere with the function of kinases, which are critical regulators of cell proliferation and survival. By targeting these enzymes, the compound has the potential to disrupt tumor growth and induce apoptosis in cancer cells.

Furthermore, the incorporation of the N-(2-phenylethyl)acetamide group into the molecular structure enhances its solubility and bioavailability, which are crucial factors for drug efficacy. This modification ensures that the compound can be effectively delivered to target tissues and exert its therapeutic effects. Additionally, the presence of multiple aromatic rings in the molecule contributes to its stability and resistance to metabolic degradation, further improving its pharmacokinetic profile.

The field of chemical biology has seen significant advancements in recent years, largely driven by the development of high-throughput screening technologies and computational modeling methods. These tools have enabled researchers to rapidly identify and optimize lead compounds with desired biological activities. The compound with CAS No. 1021226-38-9 is a prime example of how these technologies can be leveraged to discover novel therapeutic agents.

In conclusion, the compound with CAS No. 1021226-38-9 represents a promising candidate for further investigation in drug discovery and therapeutic development. Its unique structural features and potential biological activities make it an attractive scaffold for medicinal chemistry interventions. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the development of new treatments for complex diseases.